Cas no 898774-37-3 (3-(3-Methoxyphenyl)-2'-methylpropiophenone)

• Product Name: 3-(3-Methoxyphenyl)-2'-methylpropiophenone
• CAS No: 898774-37-3
• MF: C₁₇H₁₈O₂
• MW: 254.323625087738
• CID: 1945395
• PubChem ID: 24725817
• Update Time: 2025-07-18

3-(3-Methoxyphenyl)-2'-methylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxyphenyl)-1-(2-methylphenyl)propan-1-one
• 3-(3-methoxyphenyl)-1-o-tolyl-propan-1-one
• KB-177819
• CTK5G5368
• 3-(3-METHOXYPHENYL)-2'-METHYLPROPIOPHENONE
• AG-H-65463
• MFCD03843096
• DTXSID90644210
• 898774-37-3
• AKOS016021545
• 3-(3-Methoxyphenyl)-2'-methylpropiophenone

• MDL： MFCD03843096
• Inchi： 1S/C17H18O2/c1-13-6-3-4-9-16(13)17(18)11-10-14-7-5-8-15(12-14)19-2/h3-9,12H,10-11H2,1-2H3
• InChI Key： FWLRMKBUHKBRDO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C)CCC1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 254.13100
• Monoisotopic Mass: 254.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 3.81910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 3-(3-Methoxyphenyl)-2'-methylpropiophenone

3-(3-Methoxyphenyl)-2'-Methylpropiophenone: An Overview of CAS No. 898774-37-3

3-(3-Methoxyphenyl)-2'-methylpropiophenone (CAS No. 898774-37-3) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its unique molecular structure, has shown promising potential in various applications, particularly in the development of new pharmaceuticals and materials. This overview aims to provide a comprehensive understanding of the chemical properties, synthesis methods, and recent research advancements related to 3-(3-Methoxyphenyl)-2'-methylpropiophenone.

Molecular Structure and Properties

The molecular formula of 3-(3-Methoxyphenyl)-2'-methylpropiophenone is C15H16O2, with a molecular weight of approximately 228.28 g/mol. The compound features a benzene ring substituted with a methoxy group at the para position and a propiophenone moiety with a methyl group at the 2' position. This specific arrangement of functional groups imparts unique chemical and physical properties to the molecule. For instance, the presence of the methoxy group enhances the compound's solubility in polar solvents, while the propiophenone structure contributes to its reactivity and potential biological activity.

Synthesis Methods

The synthesis of 3-(3-Methoxyphenyl)-2'-methylpropiophenone can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 3-methoxybenzaldehyde with 2-methylpropiophenone in the presence of a suitable catalyst. This reaction typically proceeds via a Claisen condensation mechanism, yielding the desired product with high purity and yield. Another approach involves the use of transition metal-catalyzed cross-coupling reactions, such as Suzuki or Heck couplings, which offer greater control over the regioselectivity and stereoselectivity of the product.

Biological Activity and Applications

Recent studies have highlighted the potential biological activity of 3-(3-Methoxyphenyl)-2'-methylpropiophenone. In vitro assays have demonstrated that this compound exhibits significant antioxidant properties, which may be attributed to its ability to scavenge free radicals and inhibit lipid peroxidation. Additionally, preliminary research suggests that 3-(3-Methoxyphenyl)-2'-methylpropiophenone may have anti-inflammatory effects, making it a promising candidate for the development of new therapeutic agents for inflammatory diseases.

In the context of drug discovery, 3-(3-Methoxyphenyl)-2'-methylpropiophenone has been investigated as a lead compound for various pharmacological targets. For example, studies have shown that it can modulate certain enzymes involved in metabolic pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that 3-(3-Methoxyphenyl)-2'-methylpropiophenone could serve as a scaffold for designing more potent and selective inhibitors for these enzymes.

Clinical Trials and Future Prospects

While 3-(3-Methoxyphenyl)-2'-methylpropiophenone is still in the early stages of preclinical research, several ongoing studies are exploring its potential therapeutic applications. Clinical trials are expected to provide more definitive data on its safety and efficacy in humans. Researchers are particularly interested in evaluating its effectiveness in treating conditions such as chronic inflammation, oxidative stress-related disorders, and certain types of cancer.

In addition to its pharmaceutical applications, 3-(3-Methoxyphenyl)-2'-methylpropiophenone has also shown promise in materials science. Its unique chemical properties make it a valuable building block for synthesizing advanced materials with tailored functionalities. For instance, it can be used to create polymers with enhanced mechanical strength or improved thermal stability.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While there are no specific reports indicating that 3-(3-Methoxyphenyl)-2'-methylpropiophenone is hazardous or toxic, it is essential to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn at all times, and appropriate ventilation should be ensured to minimize exposure risks.

Conclusion

In summary, 3-(3-Methoxyphenyl)-2'-methylpropiophenone (CAS No. 898774-37-3) is a versatile compound with a wide range of potential applications in both pharmaceuticals and materials science. Its unique molecular structure confers valuable chemical properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activity and practical uses, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.